Cas no 2639416-96-7 (tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate)

• Product Name: tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate
• CAS No: 2639416-96-7
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 5664090
• PubChem ID: 165902048
• Update Time: 2025-10-29

tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27726015
• tert-butyl 2-[(5-nitropyridin-2-yl)amino]acetate
• 2639416-96-7
• tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate

• Inchi： 1S/C11H15N3O4/c1-11(2,3)18-10(15)7-13-9-5-4-8(6-12-9)14(16)17/h4-6H,7H2,1-3H3,(H,12,13)
• InChI Key： OZZNINYAMIXYIC-UHFFFAOYSA-N
• SMILES： O(C(CNC1C=CC(=CN=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97Ų

Additional information on tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate

Introduction to Tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate (CAS No. 2639416-96-7)

Tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate, a compound with the chemical identifier CAS No. 2639416-96-7, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its intricate molecular structure, has been explored for its potential applications in drug development and molecular biology studies.

The molecular structure of tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate consists of a tert-butyl group attached to an aminoacetate moiety, which is further linked to a 5-nitropyridine ring. This unique arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents. The presence of the nitro group on the pyridine ring enhances its reactivity, making it a valuable building block for further chemical modifications.

In recent years, there has been a growing interest in exploring the pharmacological properties of nitro-substituted pyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate molecule, with its specific functional groups, has been investigated for its potential to interact with biological targets and modulate cellular processes.

One of the most compelling aspects of this compound is its role in the synthesis of targeted drug molecules. Researchers have leveraged its structural features to develop inhibitors and activators that can selectively interact with specific enzymes or receptors. For instance, studies have demonstrated that derivatives of tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate can exhibit inhibitory effects on certain kinases, which are crucial targets in cancer therapy. The tert-butyl group provides steric hindrance, enhancing the compound's binding affinity to its intended target.

The 5-nitropyridine moiety is particularly noteworthy for its ability to participate in hydrogen bonding and π-stacking interactions, which are essential for the design of high-affinity ligands. These interactions are critical for ensuring that drug candidates maintain stable binding to their biological targets, thereby improving their efficacy. The aminoacetate group further contributes to the compound's solubility and bioavailability, making it a suitable candidate for further pharmacokinetic studies.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate. Molecular modeling techniques have been employed to predict how this compound interacts with biological macromolecules such as proteins and nucleic acids. These simulations have provided valuable insights into the compound's binding mode and have guided the optimization of its structure for improved pharmacological activity.

In addition to its applications in drug development, tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate has found utility in biochemical research. Its structural features make it a suitable substrate for enzymes involved in amino acid metabolism and signal transduction pathways. By studying how this compound is metabolized or interacts with enzymes, researchers can gain a deeper understanding of these biological processes and identify potential therapeutic interventions.

The synthesis of tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity of the final product. These methods often involve palladium-catalyzed cross-coupling reactions, which are highly efficient for constructing complex molecular frameworks.

The growing body of research on nitro-substituted pyridines underscores their significance in modern medicinal chemistry. Compounds like tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate continue to inspire new synthetic strategies and pharmacological investigations. As our understanding of these molecules evolves, so too does our ability to harness their potential for developing innovative therapeutic solutions.

In conclusion, tert-butyl 2-(5-nitropyridin-2-yl)aminoacetate (CAS No. 2639416-96-7) represents a fascinating example of how structural complexity can be leveraged to create compounds with significant pharmaceutical applications. Its unique combination of functional groups and reactivity makes it a valuable tool in both synthetic chemistry and drug discovery efforts. As research progresses, this compound is likely to remain at the forefront of efforts to develop novel treatments for various diseases.